Cas no 635682-91-6 (2-Amino-3-methyl-N-phenylbutanamide hydrochloride)

• Product Name: 2-Amino-3-methyl-N-phenylbutanamide hydrochloride
• CAS No: 635682-91-6
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• CID: 1077728
• PubChem ID: 53409039
• Update Time: 2025-06-08

2-Amino-3-methyl-N-phenylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methyl-N-phenylbutanamide hydrochloride
• AKOS015847979
• 2-AMINO-3-METHYL-N-PHENYLBUTANAMIDEHYDROCHLORIDE
• 2-amino-3-methyl-N-phenylbutanamide;hydrochloride
• 635682-91-6

• MDL： MFCD13562610
• Inchi： 1S/C11H16N2O.ClH/c1-8(2)10(12)11(14)13-9-6-4-3-5-7-9;/h3-8,10H,12H2,1-2H3,(H,13,14);1H
• InChI Key： PFWNTOZICPWSMJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C(C)C)N)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 228.1029409g/mol
• Monoisotopic Mass: 228.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-Amino-3-methyl-N-phenylbutanamide hydrochloride

Recent Advances in the Study of 2-Amino-3-methyl-N-phenylbutanamide hydrochloride (CAS: 635682-91-6)

2-Amino-3-methyl-N-phenylbutanamide hydrochloride (CAS: 635682-91-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of neurological disorders and pain management. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The compound, also known by its systematic name, has been the subject of several recent investigations due to its unique structural features and biological activity. Researchers have identified its potential as a modulator of specific neurotransmitter systems, which could make it a valuable candidate for the treatment of conditions such as chronic pain and neurodegenerative diseases. The hydrochloride salt form enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications.

Recent synthetic approaches to 2-Amino-3-methyl-N-phenylbutanamide hydrochloride have focused on optimizing yield and purity while minimizing environmental impact. Green chemistry principles have been applied to reduce the use of hazardous reagents and solvents. These advancements are critical for scaling up production for preclinical and clinical studies. Additionally, novel analytical methods, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its quality.

Pharmacological studies have demonstrated that 2-Amino-3-methyl-N-phenylbutanamide hydrochloride exhibits promising activity in vitro and in vivo. For instance, it has shown affinity for certain receptor subtypes involved in pain perception, suggesting its potential as an analgesic agent. Furthermore, preliminary data indicate that the compound may have neuroprotective effects, possibly through mechanisms involving oxidative stress reduction and anti-inflammatory pathways. These findings warrant further investigation to fully elucidate its therapeutic potential.

In conclusion, 2-Amino-3-methyl-N-phenylbutanamide hydrochloride (CAS: 635682-91-6) represents a promising candidate for drug development, with applications in pain management and neuroprotection. Ongoing research is expected to provide deeper insights into its mechanisms of action and optimize its pharmacological profile. The integration of green chemistry in its synthesis and advanced analytical techniques in its characterization underscores the compound's potential for future clinical applications.